Cas no 494206-13-2 ([1,2,4]Triazolo[4,3-a]quinoxalin-1-amine, 4-chloro-)

[1,2,4]Triazolo[4,3-a]quinoxalin-1-amine, 4-chloro- structure
494206-13-2 structure
Product Name:[1,2,4]Triazolo[4,3-a]quinoxalin-1-amine, 4-chloro-
CAS No:494206-13-2
MF:C9H6ClN5
MW:219.630439281464
CID:1520132
PubChem ID:10889416
Update Time:2025-04-21

[1,2,4]Triazolo[4,3-a]quinoxalin-1-amine, 4-chloro- Chemical and Physical Properties

Names and Identifiers

    • [1,2,4]Triazolo[4,3-a]quinoxalin-1-amine, 4-chloro-
    • 4-chloro-[1,2,4]triazolo[4,3-a]quinoxalin-1-amine
    • DTXSID60447275
    • 494206-13-2
    • Inchi: 1S/C9H6ClN5/c10-7-8-13-14-9(11)15(8)6-4-2-1-3-5(6)12-7/h1-4H,(H2,11,14)
    • InChI Key: WDESEWCSQXUTEI-UHFFFAOYSA-N
    • SMILES: ClC1C2=NN=C(N)N2C2C=CC=CC=2N=1

Computed Properties

  • Exact Mass: 219.03138
  • Monoisotopic Mass: 219.0311729g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 0
  • Complexity: 251
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.1
  • Topological Polar Surface Area: 69.1Ų

Experimental Properties

  • PSA: 69.1
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